Cas no 1804217-46-6 (5-(3-Bromopropyl)-2-nitromandelic acid)

• Product Name: 5-(3-Bromopropyl)-2-nitromandelic acid
• CAS No: 1804217-46-6
• MF: C₁₁H₁₂BrNO₅
• MW: 318.12068271637
• CID: 4939016
• Update Time: 2025-05-19

5-(3-Bromopropyl)-2-nitromandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromopropyl)-2-nitromandelic acid

• Inchi： 1S/C11H12BrNO5/c12-5-1-2-7-3-4-9(13(17)18)8(6-7)10(14)11(15)16/h3-4,6,10,14H,1-2,5H2,(H,15,16)
• InChI Key： KLINHGRUBYPHCY-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(C(C(=O)O)O)C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 316.98989 g/mol
• Monoisotopic Mass: 316.98989 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 103
• Molecular Weight: 318.12

Additional information on 5-(3-Bromopropyl)-2-nitromandelic acid

Introduction to 5-(3-Bromopropyl)-2-nitromandelic Acid (CAS No. 1804217-46-6) and Its Emerging Applications in Chemical Biology

5-(3-Bromopropyl)-2-nitromandelic acid, identified by the chemical abstracts service number CAS No. 1804217-46-6, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of nitro-substituted aromatic acids, which are known for their diverse biological activities and utility in medicinal chemistry. The presence of both a brominated alkyl chain and a nitro group on a mandelic acid backbone imparts distinct reactivity and functionalization possibilities, making it a valuable scaffold for drug discovery and biochemical research.

The structural motif of 5-(3-Bromopropyl)-2-nitromandelic acid combines the chiral center of mandelic acid with the electron-withdrawing effects of the nitro group, which can modulate the compound's interactions with biological targets. The 3-bromopropyl side chain introduces a reactive handle for further chemical modifications, such as cross-coupling reactions or proteolytic cleavage, enabling the synthesis of more complex derivatives. These features make it an attractive building block for designing novel molecules with tailored pharmacological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds, particularly those incorporating mandelic acid derivatives. The nitro group can serve as a bioisostere for other functional groups, allowing for structural flexibility during drug design. Additionally, the bromine atom provides a site for selective modifications, facilitating the development of prodrugs or conjugates that enhance bioavailability or target specificity. Such structural features are particularly relevant in the context of precision medicine, where tailored molecular entities are essential for addressing specific pathological conditions.

One of the most compelling areas of research involving 5-(3-Bromopropyl)-2-nitromandelic acid is its application in oncology. Preclinical studies have demonstrated that nitroaromatic compounds can exhibit potent cytotoxic effects against various cancer cell lines by interfering with DNA replication and transcriptional processes. The electron-withdrawing nature of the nitro group disrupts hydrogen bonding patterns in nucleic acids, while the chiral mandelic acid moiety can interact selectively with enzymes involved in tumor metabolism. Furthermore, the 3-bromopropyl arm allows for further functionalization to enhance solubility or tissue penetration, improving drug delivery systems.

Emerging research also highlights the compound's potential in neurodegenerative diseases. Studies suggest that nitroaromatic derivatives may modulate neurotransmitter pathways by binding to specific receptor sites or inhibiting enzyme activity associated with neuroinflammation. The structural similarity of 5-(3-Bromopropyl)-2-nitromandelic acid to known neuroactive compounds makes it a promising candidate for further investigation in models of Alzheimer's disease and Parkinson's disease. The ability to modify both the nitro and bromine substituents offers a versatile platform for optimizing pharmacokinetic profiles and target engagement.

The synthesis and characterization of 5-(3-Bromopropyl)-2-nitromandelic acid (CAS No. 1804217-46-6) have been refined through advanced organic synthesis techniques, including palladium-catalyzed cross-coupling reactions and regioselective nitration methods. These synthetic strategies ensure high purity and yield, which are critical for downstream biological evaluations. Recent advances in computational chemistry have further accelerated the design process by predicting binding affinities and metabolic stability using molecular modeling tools. Such computational approaches complement experimental efforts, enabling rapid screening of potential derivatives.

Another exciting application lies in its role as an intermediate in peptidomimetic synthesis. The mandelic acid core is frequently used to mimic peptide bonds, providing rigid scaffolds that enhance binding affinity to protein targets. By incorporating functional groups like bromine or nitro groups, researchers can fine-tune interactions with proteases or kinases involved in disease pathways. This has led to novel therapeutic candidates that exhibit improved selectivity over natural substrates, reducing off-target effects.

The growing body of evidence supporting the utility of 5-(3-Bromopropyl)-2-nitromandelic acid has prompted collaborations between academic institutions and pharmaceutical companies aiming to translate these findings into clinical trials. Initial Phase I studies have shown promising results regarding safety and tolerability when administered at moderate doses. However, further research is needed to fully elucidate its mechanism of action and long-term effects before broader therapeutic applications can be realized.

From a chemical biology perspective, this compound serves as an excellent tool for studying enzyme kinetics and substrate recognition mechanisms. Its modular structure allows researchers to systematically vary substituent patterns while maintaining core biological activity, providing insights into how small changes at atomic level influence macroscopic pharmacological outcomes. Such studies not only advance fundamental understanding but also inform future drug design strategies across multiple therapeutic areas.

The future prospects for 5-(3-Bromopropyl)-2-nitromandelic acid (CAS No. 1804217-46-6) remain bright as new synthetic methodologies continue to emerge alongside expanding knowledge about its biological interactions. Innovations such as biocatalysis-driven approaches could streamline production processes while maintaining high enantiomeric purity—a critical factor given its chiral nature—and green chemistry principles may further enhance sustainability throughout development pipelines.